Cas no 158147-52-5 (4-(1H-1,2,4-Triazol-1-yl)butanoic acid)

• Product Name: 4-(1H-1,2,4-Triazol-1-yl)butanoic acid
• CAS No: 158147-52-5
• MF: C₆H₉N₃O₂
• MW: 155.154560804367
• CID: 108027
• PubChem ID: 3157456
• Update Time: 2025-06-09

4-(1H-1,2,4-Triazol-1-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(1H-1,2,4-Triazol-1-yl)butanoic acid
• 1,2,4-TRIAZOLE-BUTYRIC ACID
• 1H-1,2,4-Triazole-1-butanoicacid
• 4-[1,2,4]Triazol-1-yl-butyric acid
• 4-(1,2,4-triazol-1-yl)butanoic acid
• AKOS MSC-0010
• TIMTEC-BB SBB010157
• 4-(1,2,4-TRIAZOLE-1-YL)-BUTYRIC ACID
• 4-(1H-1,2,4-triazol-1-yl)butanoic acid(SALTDATA: HCl)
• 4-(1,2,4-triazol-1-yl)butyric acid
• A809902
• 1,2,4-Triazolebutyric acid
• AKOS000156227
• 4-(1H-1,2,4-triazol-1-yl)butanoicacid
• EN300-42919
• 1H-1,2,4-Triazole-1-butanoic acid
• FT-0643541
• CS-0249259
• AB30009
• Z285049640
• AC-14372
• DTXSID60390116
• F3386-2237
• CHXJINAQOAKBSQ-UHFFFAOYSA-N
• 158147-52-5
• VS-03536
• SCHEMBL1782461
• DB-043380
• STK694387
• BBL012823

• MDL： MFCD06801317
• Inchi： 1S/C6H9N3O2/c10-6(11)2-1-3-9-5-7-4-8-9/h4-5H,1-3H2,(H,10,11)
• InChI Key： CHXJINAQOAKBSQ-UHFFFAOYSA-N
• SMILES： OC(CCCN1C=NC=N1)=O

Computed Properties

• Exact Mass: 155.06900
• Monoisotopic Mass: 155.069
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 68Ų

Experimental Properties

• Density: 1.34
• Melting Point: Not available
• Boiling Point: 391.5°Cat760mmHg
• Flash Point: 190.6°C
• Refractive Index: 1.599
• PSA: 68.01000
• LogP: 0.14290
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

4-(1H-1,2,4-Triazol-1-yl)butanoic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)